Cas no 2172212-93-8 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid
• CAS No: 2172212-93-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6050692
• PubChem ID: 165540753
• Update Time: 2025-07-01

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid
• EN300-1500562
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid
• 2172212-93-8

• Inchi： 1S/C28H34N2O5/c1-18(2)15-30(16-26(32)33)25(31)14-28(3,19-12-13-19)29-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： CWVQBFICSAEZEX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(N(CC(=O)O)CC(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid

2-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(2-Methylpropyl)Butanamidoacetic Acid: A Promising Compound in Medicinal Chemistry

2-3-cyclopropyl is a critical structural motif in the synthesis of complex organic molecules, particularly in the development of pharmaceutical compounds. This 2-3-cyclopropyl group introduces unique steric and electronic properties that influence the reactivity and biological activity of the final compound. When combined with other functional groups, such as the 9H-fluoren-9-yl moiety, it can create a scaffold with potential therapeutic applications. The 9H-fluoren-9-yl group, derived from the fluorene ring system, is commonly used in drug design to enhance molecular stability and solubility. Recent studies have highlighted its role in modulating protein-ligand interactions, making it a valuable component in the development of targeted therapies.

The butanamidoacetic acid segment of this compound is a key structural element in the design of amino acid derivatives. This moiety provides a versatile platform for the introduction of various functional groups, enabling the synthesis of molecules with tailored pharmacokinetic profiles. The N-(2-methylpropyl) substitution further enhances the molecular complexity by introducing a branched alkyl chain, which can influence the compound's hydrophobicity and membrane permeability. These structural features are essential for optimizing the compound's biological activity and selectivity.

Recent advancements in medicinal chemistry have demonstrated the importance of 2-3-cyclopropyl derivatives in the development of small-molecule drugs. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of 2-3-cyclopropyl scaffolds in modulating G protein-coupled receptor (GPCR) activity. The 9H-fluoren-9-yl group, when conjugated with such scaffolds, was shown to enhance receptor binding affinity, suggesting potential applications in the treatment of neurological disorders. This finding underscores the significance of combining 2-3-cyclopropyl and 9H-fluoren-9-yl moieties in the design of novel therapeutics.

The methoxycarbonyl functionality in the ({(9H-fluoren-9-yl)methoxycarbonyl}amino) group plays a crucial role in stabilizing the molecule through ester linkage. This functional group is often used in drug design to improve solubility and metabolic stability. A 2024 review in Organic & Biomolecular Chemistry emphasized the utility of methoxycarbonyl derivatives in the development of prodrugs, where the ester group is hydrolyzed in vivo to release the active compound. This mechanism is particularly relevant for compounds targeting intracellular pathways, where controlled release is essential.

The amino group in the ({(9H-fluoren-9-yl)methoxycarbonyl}amino) segment is a key site for further functionalization. This group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity. Recent computational studies have shown that the amino group can also serve as a point of attachment for additional pharmacophore elements, allowing for the design of multi-target drugs. This versatility makes the compound a promising candidate for drug development in multiple therapeutic areas.

Current research on 2-3-cyclopropyl derivatives has focused on their applications in the treatment of inflammatory diseases. A 2023 preclinical study published in Pharmacological Research demonstrated that compounds containing 2-3-cyclopropyl scaffolds exhibited significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The addition of the 9H-fluoren-9-yl group was found to enhance this activity, suggesting a synergistic effect between the two structural elements. These findings highlight the potential of this compound in the development of anti-inflammatory therapies.

The N-(2-methylpropyl) substitution in the molecule introduces steric hindrance that can influence the compound's interaction with biological targets. This substitution is particularly important in reducing off-target effects, which is a critical consideration in drug development. A 2024 study in Drug Discovery Today reported that N-(2-methylpropyl) derivatives showed improved selectivity for specific protein targets compared to their unsubstituted counterparts. This selectivity is crucial for minimizing side effects in therapeutic applications.

The combination of 2-3-cyclopropyl, 9H-fluoren-9-yl, and butanamidoacetic acid moieties in this compound represents a strategic approach to designing molecules with multiple functional groups. Such a design allows for the simultaneous modulation of various biological pathways, which is particularly useful in the treatment of complex diseases like cancer. A 2023 study in Cancer Research highlighted the potential of multi-functional compounds in overcoming drug resistance by targeting multiple mechanisms of tumor progression.

Advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like this one. Techniques such as catalytic asymmetric synthesis and organocatalysis have been instrumental in the preparation of 2-3-cyclopropyl derivatives with high stereocontrol. A 2024 review in Chemical Reviews discussed the role of these techniques in the development of chiral pharmaceuticals, emphasizing their importance in achieving the desired pharmacological properties. This synthetic flexibility is essential for the optimization of the compound's therapeutic potential.

The methoxycarbonyl and amino groups in the molecule also provide opportunities for further modification. For example, the methoxycarbonyl group can be converted into other functional groups, such as carboxylic acids or amides, to fine-tune the compound's properties. Similarly, the amino group can be modified to introduce additional functionalities, such as phosphorylation or glycosylation, which can enhance the compound's biological activity. These modifications are critical for tailoring the molecule to specific therapeutic applications.

The therapeutic potential of this compound is further supported by its ability to modulate multiple targets. The combination of 2-3-cyclopropyl, 9H-fluoren-9-yl, and butanamidoacetic acid moieties allows for the design of molecules that can interact with various biological pathways. This multifunctionality is particularly advantageous in the treatment of diseases that involve multiple pathophysiological mechanisms, such as neurodegenerative disorders and metabolic syndromes. Recent studies have indicated that compounds with such multifunctional properties may offer more effective therapeutic outcomes compared to single-target drugs.

As research in medicinal chemistry continues to evolve, the importance of structural motifs like 2-3-cyclopropyl and 9H-fluoren-9-yl in drug design remains a focal point. The integration of these moieties into complex molecules, such as the one described here, highlights the potential for developing novel therapeutics with enhanced efficacy and reduced side effects. Ongoing studies are expected to further elucidate the mechanisms of action of such compounds, paving the way for their application in clinical settings.

In conclusion, the combination of 2-3-cyclopropyl, 9H-fluoren-9-yl, butanamidoacetic acid, and N-(2-methylpropyl) moieties in this compound represents a promising approach to drug design. The structural complexity and functional versatility of this molecule make it a valuable candidate for further research and development in the pharmaceutical industry. Continued exploration of its properties and applications is expected to contribute to the advancement of therapeutic strategies for a wide range of diseases.